(5Z,8Z,11Z,14Z)-(17R,18S)-17,18-Epoxyicosa-5,8,11,14-tetraenoic acid

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: (5Z,8Z,11Z,14Z)-16-[(2R,3S)-3-ethyloxiran-2-yl]hexadeca-5,8,11,14-tetraenoic acid
• InChI: InChI=1S/C20H30O3/c1-2-18-19(23-18)16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-20(21)22/h3,5-6,8-9,11-12,14,18-19H,2,4,7,10,13,15-17H2,1H3,(H,21,22)/b5-3-,8-6-,11-9-,14-12-/t18-,19+/m0/s1
• InChI Key: GPQVVJQEBXAKBJ-VDTDYMMTSA-N
• Isomeric SMILES: CC[C@H]1[C@H](O1)C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)O
• SMILES: CCC1C(O1)CC=CCC=CCC=CCC=CCCCC(=O)O

Description

17(R),18(S)-EETeTr is a 17(18)-EpETE in which the epoxy group has (17R,18S)-configuration. It is a conjugate acid of a 17(R),18(S)-EETeTr(1-). It is an enantiomer of a 17(S),18(R)-EETeTr.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of derivatives of (5Z,8Z,11Z,14Z)-eicosatetraenoic acids, including radioactively labeled compounds, provides valuable tools for studying the mechanistic features of eicosanoid biosynthesis. These derivatives can serve as photo-affinity probes to investigate lipoxygenases, enzymes crucial in the production of eicosanoids (Romanov et al., 2004).
• The total synthesis of stereoisomers of epoxyeicosatetraenoic acid has been achieved, allowing for the determination of the absolute structure of naturally occurring isomers and evaluation of their biological activities, such as anti-inflammatory effects (Goto et al., 2015).

Biological Activities and Applications

• Studies on the epoxidation of polyunsaturated fatty acids like arachidonic acid (a closely related compound to the epoxyeicosatetraenoic acid ) have shown the selective formation of various epoxy derivatives. These findings aid in understanding the chemical behavior of these fatty acids in biological systems and their potential therapeutic applications (Grabovskiy et al., 2006).
• The use of vegetable flour extracts for the synthesis of oxylipins from eicosapentaenoic acid (EPA) offers an innovative and practical approach for preparing these compounds. This method could be relevant for producing various epoxyeicosatetraenoic acid derivatives for research and therapeutic purposes (Sanfilippo et al., 2019).